Cas no 1245645-34-4 (Benzyl 2-(tert-butyl)-4-oxopiperidine-1-carboxylate)

• Product Name: Benzyl 2-(tert-butyl)-4-oxopiperidine-1-carboxylate
• CAS No: 1245645-34-4
• MF: C₁₇H₂₃NO₃
• MW: 289.369425058365
• MDL: MFCD09952111
• CID: 1035167
• PubChem ID: 71304125
• Update Time: 2025-06-09

Benzyl 2-(tert-butyl)-4-oxopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 2-(tert-butyl)-4-oxopiperidine-1-carboxylate
• benzyl 2-tert-butyl-4-oxopiperidine-1-carboxylate
• Benzyl?2-tert-butyl-4-oxopiperidine-1-carboxylate
• 1245645-34-4
• SCHEMBL18660301
• Benzyl2-(tert-butyl)-4-oxopiperidine-1-carboxylate
• Benzyl 2-(t-butyl)-4-oxopiperidine-1-carboxylate
• DTXSID80745189
• AKOS016013947
• MFCD09952111
• s10987
• CS-0361202
• DB-253864
• 1-Piperidinecarboxylic acid, 2-(1,1-dimethylethyl)-4-oxo-, phenylmethyl ester
• -1-carboxylate
• benzyl 2-tert-butyl-4-oxopiperidine

• MDL： MFCD09952111
• Inchi： 1S/C17H23NO3/c1-17(2,3)15-11-14(19)9-10-18(15)16(20)21-12-13-7-5-4-6-8-13/h4-8,15H,9-12H2,1-3H3
• InChI Key： NJSNHHDJPWHGLO-UHFFFAOYSA-N
• SMILES： O=C1CCN(C(=O)OCC2C=CC=CC=2)C(C1)C(C)(C)C

Computed Properties

• Exact Mass: 289.16779360g/mol
• Monoisotopic Mass: 289.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.6Ų

Additional information on Benzyl 2-(tert-butyl)-4-oxopiperidine-1-carboxylate

Recent Advances in the Study of Benzyl 2-(tert-butyl)-4-oxopiperidine-1-carboxylate (CAS: 1245645-34-4)

Benzyl 2-(tert-butyl)-4-oxopiperidine-1-carboxylate (CAS: 1245645-34-4) is a piperidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a versatile intermediate in the synthesis of bioactive compounds, particularly those targeting neurological and inflammatory diseases. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential therapeutic applications.

The compound's structural features, including the tert-butyl group and the benzyl carboxylate moiety, make it a valuable scaffold for the design of novel inhibitors and modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of gamma-secretase modulators, which are being investigated for their potential in treating Alzheimer's disease. The study reported that derivatives of Benzyl 2-(tert-butyl)-4-oxopiperidine-1-carboxylate exhibited improved blood-brain barrier permeability and reduced amyloid-beta production in vitro.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, explored the compound's role in the development of anti-inflammatory agents. Researchers synthesized a series of analogs and evaluated their inhibitory effects on NF-κB signaling, a key pathway in inflammation. The results indicated that certain derivatives showed potent activity, with IC50 values in the low micromolar range, suggesting their potential as leads for further optimization.

In addition to its therapeutic potential, Benzyl 2-(tert-butyl)-4-oxopiperidine-1-carboxylate has also been studied for its chemical properties. A 2022 paper in Organic Process Research & Development detailed a scalable synthetic route for the compound, emphasizing its cost-effectiveness and high yield. The authors highlighted the importance of this route in facilitating large-scale production for preclinical and clinical studies.

Despite these promising developments, challenges remain in the optimization of this compound's pharmacokinetic and pharmacodynamic profiles. Future research directions may include structural modifications to enhance its selectivity and reduce off-target effects. Collaborative efforts between chemists and biologists will be crucial in advancing the therapeutic potential of Benzyl 2-(tert-butyl)-4-oxopiperidine-1-carboxylate and its derivatives.

In conclusion, Benzyl 2-(tert-butyl)-4-oxopiperidine-1-carboxylate (CAS: 1245645-34-4) represents a promising scaffold in medicinal chemistry, with applications ranging from neurodegenerative diseases to inflammation. Continued research and development efforts are expected to yield novel therapeutics based on this compound, addressing unmet medical needs in various therapeutic areas.